N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide

• IUPAC Name: N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide
• InChI: InChI=1S/C15H16N2O2/c1-3-17-10-13(7-8-14(17)18)16-15(19)12-6-4-5-11(2)9-12/h4-10H,3H2,1-2H3,(H,16,19)
• InChI Key: CAMKVTSQBHFWBG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=CC1=O)NC(=O)C2=CC=CC(=C2)C
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol

Description

N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide, also known as EOPB, is a synthetic compound that belongs to the class of pyridine derivatives. It has been widely used in scientific research due to its potential as a pharmacological tool. EOPB is known to have a variety of biochemical and physiological effects, which make it a valuable compound in the field of pharmacology.

Mechanism of Action

The mechanism of action of N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide is not fully understood, but it is thought to involve the modulation of the activity of certain enzymes and receptors in the body. Specifically, N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. Additionally, N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide has been shown to bind to the mu-opioid receptor, which is involved in the regulation of pain.
Biochemical and Physiological Effects:
N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects, which make it a potential treatment for conditions such as arthritis and fever. Additionally, N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide has been shown to have potential as a treatment for cancer and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide in lab experiments is that it has been extensively studied and is well-characterized. Additionally, N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide has been shown to have a variety of effects on the body, which makes it a versatile compound for use in a variety of experiments. However, one limitation of using N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments involving this compound.

Future Directions

There are several potential future directions for research involving N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide. One area of interest is the development of N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide as a treatment for cancer. Additionally, further research is needed to fully understand the mechanism of action of N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide and its potential as a treatment for neurodegenerative diseases. Finally, future research could focus on the development of new derivatives of N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide with improved pharmacological properties.

Synthesis Methods

The synthesis method for N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide involves the reaction of 3-methylbenzoyl chloride with 3-amino-2-butanone in the presence of sodium carbonate. The resulting product is then treated with acetylacetone to yield the final product, N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide.

Scientific Research Applications

N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide has been used extensively in scientific research as a pharmacological tool. It has been shown to have a variety of effects on the body, including anti-inflammatory, analgesic, and antipyretic effects. Additionally, N-(1-ethyl-6-oxopyridin-3-yl)-3-methylbenzamide has been shown to have potential as a treatment for cancer and neurodegenerative diseases.